Cas no 1186376-95-3 (Dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate)

• Product Name: Dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate
• CAS No: 1186376-95-3
• MF: C₁₆H₂₁BO₆
• MW: 320.145345449448
• CID: 2108622
• PubChem ID: 68648791
• Update Time: 2024-11-06

Dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate
• NUTKVMPTPGGDJJ-UHFFFAOYSA-N
• 1186376-95-3
• DB-342610
• 1,3-dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-dicarboxylate
• F76233
• SCHEMBL3454613
• 1,3-Bis(methoxycarbonyl)benzene-4-boronic Acid Pinacol Ester
• dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1,3-dicarboxylate
• Dimethyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isophthalate

• Inchi： 1S/C16H21BO6/c1-15(2)16(3,4)23-17(22-15)12-8-7-10(13(18)20-5)9-11(12)14(19)21-6/h7-9H,1-6H3
• InChI Key： NUTKVMPTPGGDJJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C(=O)OC)=CC=2C(=O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.1431186g/mol
• Monoisotopic Mass: 320.1431186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1